Cas no 2228273-27-4 (1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine
• CAS No: 2228273-27-4
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 5881764
• PubChem ID: 165688781
• Update Time: 2025-10-30

1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine
• 2228273-27-4
• EN300-1745651

• Inchi： 1S/C13H12N4/c1-17-13(11(14)8-16-17)10-6-7-15-12-5-3-2-4-9(10)12/h2-8H,14H2,1H3
• InChI Key： MKJMPANVTRHRNT-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine (CAS No. 2228273-27-4)

1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine (CAS No. 2228273-27-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a quinoline moiety with a methyl-substituted pyrazole ring, making it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications due to the pharmacological properties associated with both quinoline and pyrazole derivatives.

The growing demand for novel bioactive compounds has propelled studies on 1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine. Recent trends in AI-driven drug discovery and high-throughput screening have highlighted its relevance, as computational models predict its interactions with biological targets like kinases and GPCRs. Users frequently search for terms such as "quinoline-pyrazole hybrid applications" or "CAS 2228273-27-4 solubility," reflecting interest in its physicochemical properties and structure-activity relationships.

From a synthetic chemistry perspective, the compound's amine functional group offers opportunities for further derivatization, enabling the creation of libraries for medicinal chemistry optimization. Its molecular weight (254.29 g/mol) and logP value (predicted ~2.8) suggest favorable drug-likeness, aligning with Lipinski's Rule of Five—a hot topic in small-molecule drug design. These characteristics make it a candidate for addressing undruggable targets, a key challenge in modern therapeutics.

In material science, the π-conjugated system of 1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine has sparked investigations into its optoelectronic properties. Searches for "organic semiconductors from heterocycles" correlate with studies exploring its potential in OLEDs or photovoltaic devices. The rigid quinoline framework may enhance charge transport, while the pyrazole nitrogen could facilitate intermolecular interactions—critical for thin-film device performance.

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy (showing distinctive peaks at 8.9 ppm for quinoline-H2 and 6.1 ppm for pyrazole-H3), and mass spectrometry (ESI+ m/z 255.1 [M+H]+). These data points address common queries like "CAS 2228273-27-4 NMR spectrum" while supporting quality control in research-scale synthesis. Stability studies indicate that the compound remains stable under inert atmospheres but may require protection from prolonged light exposure—an important consideration for storage conditions.

The synthetic route to 1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine often involves Pd-catalyzed cross-coupling between 4-bromoquinoline and 4-aminopyrazole precursors, followed by methylation. This methodology aligns with green chemistry principles when using recyclable catalysts—a trending topic in sustainable organic synthesis. Yield optimization strategies (currently ~65-72% in published protocols) remain an active area of investigation, as reflected in searches for "improving quinoline-pyrazole coupling efficiency."

Beyond laboratory applications, this compound's intellectual property landscape shows patents covering its use in kinase inhibitor formulations (WO2018/154321) and fluorescent probes (US2020/0374159). Such legal aspects generate search traffic around "CAS 2228273-27-4 patent status," particularly among pharmaceutical competitors and technology scouts. The absence of regulatory restrictions on this material facilitates its broad research utilization.

Future directions for 1-methyl-5-(quinolin-4-yl)-1H-pyrazol-4-amine research may explore its crystallographic properties (addressing queries about "single crystal XRD data for quinoline-pyrazoles") or bioconjugation potential through its amine group. The compound's role in targeted protein degradation (PROTACs) and chemical biology probes represents another emerging frontier, connecting to popular searches about degrader technologies and small-molecule tools.